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Compound of Interest

Compound Name: Trans-2-methylcyclohexylamine

Cat. No.: B1277676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of

enantiopure trans-2-methylcyclohexylamine, a valuable chiral building block in

pharmaceutical and chemical synthesis. Furthermore, it details established experimental

protocols for the synthesis of the racemic mixture and its subsequent resolution into the

individual (1R,2R) and (1S,2S) enantiomers.

Commercial Availability
Enantiopure trans-2-methylcyclohexylamine, along with its racemic mixture and other

stereoisomers, is commercially available from several chemical suppliers. The availability of

specific enantiomers, their purity, and the available quantities can vary between suppliers.

Researchers are advised to consult the suppliers' websites for the most current information.

Table 1: Commercial Suppliers and Product Information for 2-Methylcyclohexylamine Isomers
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Supplier
Product
Description

CAS Number Purity/Notes

TCI America

2-

Methylcyclohexylamin

e (cis- and trans-

mixture)

7003-32-9 >95.0% (GC)[1][2]

Sigma-Aldrich /

MilliporeSigma

(1R,2R)-trans-2-

Benzyloxycyclohexyla

mine

216394-06-8
≥95.5% (GC), ee:

≥98% (HPLC)

Fisher Scientific

2-

Methylcyclohexylamin

e, cis + trans, 97%

7003-32-9 97%[3]

CP Lab Safety

(1R, 2S)-2-Methyl-

cyclohexylamine, min

97%

79389-37-0 min 97%[4]

Santa Cruz

Biotechnology

2-

Methylcyclohexylamin

e, mixture of cis and

trans

7003-32-9 -[5]

Table 2: CAS Numbers for Stereoisomers of trans-2-Methylcyclohexylamine

Stereoisomer Configuration CAS Number

Racemic trans-2-

Methylcyclohexylamine
(±)-trans 931-10-2

(-)-trans-2-

Methylcyclohexylamine
(1R,2R) 931-11-3[6]

(+)-trans-2-

Methylcyclohexylamine
(1S,2S) 29569-76-4[2]
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Quantitative data such as enantiomeric excess (ee%) and specific rotation for commercially

available enantiopure isomers are not always readily available on supplier websites and may

require requesting a Certificate of Analysis (CofA) for a specific lot.

Synthesis and Resolution of trans-2-
Methylcyclohexylamine
The preparation of enantiopure trans-2-methylcyclohexylamine typically involves a two-stage

process: the synthesis of the racemic trans-2-methylcyclohexylamine followed by chiral

resolution to separate the enantiomers.

Synthesis of Racemic trans-2-Methylcyclohexylamine
A common method for the synthesis of racemic trans-2-methylcyclohexylamine is the

catalytic hydrogenation of 2-methylaniline (o-toluidine). This reaction reduces the aromatic ring

to a cyclohexane ring.

Experimental Protocol: Catalytic Hydrogenation of 2-Methylaniline

Materials:

2-Methylaniline (o-toluidine)

Ruthenium on carbon (Ru/C) catalyst (e.g., 5 wt%)

Solvent (e.g., isopropanol or methanol)

Hydrogen gas (H₂)

High-pressure reactor (autoclave)

Procedure:

In a high-pressure reactor, a solution of 2-methylaniline in a suitable solvent is prepared.

The Ruthenium on carbon catalyst is added to the solution. The catalyst loading is typically

around 1-5 mol% relative to the substrate.
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The reactor is sealed and purged several times with nitrogen gas, followed by purging with

hydrogen gas.

The reactor is pressurized with hydrogen gas to the desired pressure (e.g., 50-100 atm).

The reaction mixture is heated to a specified temperature (e.g., 100-150 °C) and stirred

vigorously for a set period (e.g., 12-24 hours), or until hydrogen uptake ceases.

After cooling to room temperature, the reactor is carefully depressurized.

The reaction mixture is filtered to remove the catalyst.

The solvent is removed from the filtrate under reduced pressure to yield the crude product,

which is a mixture of cis- and trans-2-methylcyclohexylamine.

The crude product can be purified by distillation to separate the cis and trans isomers,

affording racemic trans-2-methylcyclohexylamine.
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Caption: Chiral resolution of trans-2-methylcyclohexylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial Availability and Synthesis of Enantiopure
trans-2-Methylcyclohexylamine: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1277676#commercial-availability-of-
enantiopure-trans-2-methylcyclohexylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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